Cas no 1257294-05-5 (1-(Azetidin-3-yl)pyrrolidin-2-one)

• Product Name: 1-(Azetidin-3-yl)pyrrolidin-2-one
• CAS No: 1257294-05-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD21643803
• CID: 1068155
• Update Time: 2025-06-10

1-(Azetidin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)pyrrolidin-2-one

• MDL： MFCD21643803
• Inchi： 1S/C7H12N2O/c10-7-2-1-3-9(7)6-4-8-5-6/h6,8H,1-5H2
• InChI Key： FPXLYERRRNIXMW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 1-(Azetidin-3-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(Azetidin-3-yl)pyrrolidin-2-one (CAS No. 1257294-05-5): Properties, Applications, and Research Insights

1-(Azetidin-3-yl)pyrrolidin-2-one (CAS No. 1257294-05-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by the fusion of an azetidine ring and a pyrrolidin-2-one moiety, serves as a versatile building block in drug discovery and organic synthesis. Its molecular formula, C₇H₁₂N₂O, and precise stereochemistry make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for azetidine-containing compounds has surged, driven by their role in modulating pharmacokinetic properties such as solubility and metabolic stability. Researchers frequently search for "1-(Azetidin-3-yl)pyrrolidin-2-one synthesis" or "CAS 1257294-05-5 applications," reflecting the compound's relevance in medicinal chemistry. Its structural rigidity and hydrogen-bonding capabilities align with current trends in fragment-based drug design (FBDD) and targeted protein degradation (PROTACs), making it a hotspot for innovation.

The compound's pyrrolidin-2-one segment is particularly noteworthy, as this motif is prevalent in FDA-approved drugs for neurological and inflammatory disorders. Studies exploring "1-(Azetidin-3-yl)pyrrolidin-2-one derivatives" often focus on optimizing selectivity for enzymes like kinases or GPCRs, addressing unmet medical needs in oncology and CNS diseases. Additionally, its compatibility with green chemistry principles—such as microwave-assisted synthesis—resonates with sustainable development goals (SDGs) in the chemical industry.

From a technical perspective, CAS 1257294-05-5 exhibits moderate polarity, facilitating purification via chromatography or crystallization. Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, a critical factor for reproducibility in preclinical studies. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in drug delivery optimization.

Beyond pharmaceuticals, 1-(Azetidin-3-yl)pyrrolidin-2-one finds utility in material science, particularly in designing polymers with tailored biodegradability. Its bifunctional nature allows for crosslinking reactions, enabling the creation of hydrogels for biomedical applications. Queries such as "azetidine-pyrrolidinone copolymer properties" highlight interdisciplinary interest in this niche.

In summary, 1-(Azetidin-3-yl)pyrrolidin-2-one (CAS No. 1257294-05-5) represents a convergence of synthetic accessibility and functional diversity. As research continues to unravel its potential—from small-molecule therapeutics to advanced materials—this compound remains a focal point for innovation, aligning with global priorities in health and sustainability.